Cas no 732261-21-1 (2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide
• CAS No: 732261-21-1
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 6387120
• PubChem ID: 5125884
• Update Time: 2025-05-20

2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide
• F5860-2285
• 2-indol-1-yl-N-(oxolan-2-ylmethyl)acetamide
• 2-(1H-indol-1-yl)-N-(tetrahydrofuran-2-ylmethyl)acetamide
• 2-(1H-indol-1-yl)-N-[(oxolan-2-yl)methyl]acetamide
• 2-(1H-indol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 732261-21-1
• AKOS005386408

• Inchi： 1S/C15H18N2O2/c18-15(16-10-13-5-3-9-19-13)11-17-8-7-12-4-1-2-6-14(12)17/h1-2,4,6-8,13H,3,5,9-11H2,(H,16,18)
• InChI Key： BXROSKYXVSUEHQ-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 258.136827821g/mol
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide

Introduction to 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide (CAS No. 732261-21-1)

2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide, identified by its CAS number 732261-21-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a structural framework that combines an indole moiety with an oxolane ring, has garnered attention due to its potential biological activities and mechanistic insights. The indole core is a well-documented scaffold in drug discovery, known for its presence in numerous bioactive natural products and synthetic entities. Its integration with an oxolane group introduces unique stereochemical and electronic properties, which may influence the compound's interactions with biological targets.

The N-(oxolan-2-yl)methylacetamide moiety further contributes to the compound's complexity, providing a hydrogen bonding network that could enhance binding affinity to specific proteins or enzymes. This structural design aligns with the growing trend in medicinal chemistry towards the development of multivalent compounds that exploit spatial and chemical complementarity with biological macromolecules. Recent advancements in computational chemistry have enabled the rational design of such molecules, leveraging molecular docking simulations to predict binding modes and optimize pharmacokinetic profiles.

In the context of contemporary research, 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide has been explored for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that indole derivatives exhibit diverse pharmacological effects, ranging from anti-inflammatory and analgesic properties to more specialized applications in neurodegenerative diseases. The oxolane ring, while less common in drug candidates, has shown promise in enhancing metabolic stability and bioavailability, making it an attractive feature for further development.

One particularly intriguing aspect of this compound is its potential interaction with enzymes involved in metabolic pathways relevant to cancer biology. Preliminary in vitro studies have suggested that derivatives of this class may inhibit key enzymes such as kinases or cyclases, which are often overexpressed in tumor cells. The indole moiety's ability to engage aromatic hydrophobic pockets within these enzymes could serve as a foundation for designing selective inhibitors. Additionally, the oxolane group may provide steric hindrance against off-target interactions, improving therapeutic specificity.

The synthesis of 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide presents unique challenges due to the need for precise functionalization of both the indole and oxolane moieties. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and stereoselective additions, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysis ensures high enantiomeric purity, which is critical for evaluating biological activity and minimizing side effects.

Recent publications highlight the importance of understanding the relationship between molecular structure and pharmacological response. In a notable study published last year, researchers demonstrated that subtle modifications within the indole ring can significantly alter binding affinity to target proteins. This underscores the need for detailed structural analysis when designing novel compounds like 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the three-dimensional conformation of this molecule and its complexes with biological targets.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Indole derivatives are particularly noteworthy due to their prevalence in bioactive natural products and their synthetic accessibility through various methodologies. The incorporation of an oxolane ring into such structures not only diversifies the chemical space but also opens up new avenues for exploring unique pharmacological profiles. This combination has sparked interest among medicinal chemists who are always seeking innovative ways to address unmet medical needs.

As research progresses, 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide is expected to play a significant role in preclinical studies aimed at evaluating its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development pipeline. The integration of machine learning models into drug discovery workflows has also facilitated rapid screening of large compound libraries, identifying promising candidates like this one for further investigation.

The future direction of research on this compound may involve exploring its role as a lead molecule for drug development or as a tool compound to study enzyme mechanisms. Given its structural features and preliminary biological activity, it holds considerable promise for addressing diseases associated with dysregulated enzyme function or aberrant receptor signaling. As our understanding of molecular interactions continues to evolve, compounds like 2-(1H-indol-1-yl)-N-(oxolan-2-yl)methylacetamide will undoubtedly contribute valuable insights into therapeutic strategies across multiple disease areas.